Cas no 2228760-78-7 (3-amino-2-methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)propan-1-ol)

• Product Name: 3-amino-2-methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)propan-1-ol
• CAS No: 2228760-78-7
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 5945140
• PubChem ID: 165783273
• Update Time: 2025-06-09

3-amino-2-methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)propan-1-ol
• 2228760-78-7
• EN300-2000764

• Inchi： 1S/C7H14N4O/c1-7(4-8,5-12)6-3-9-10-11(6)2/h3,12H,4-5,8H2,1-2H3
• InChI Key： FLYVETVFCQLDAT-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1=CN=NN1C

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 77Ų

Additional information on 3-amino-2-methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)propan-1-ol

Research Briefing on 3-amino-2-methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)propan-1-ol (CAS: 2228760-78-7)

Recent advances in chemical biology and medicinal chemistry have highlighted the significance of triazole-containing compounds due to their versatile pharmacological properties. Among these, 3-amino-2-methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)propan-1-ol (CAS: 2228760-78-7) has emerged as a promising scaffold for drug discovery. This briefing synthesizes the latest research on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's structural uniqueness stems from the combination of a 1,2,3-triazole moiety with an amino alcohol functionality, which enables diverse interactions with biological targets. A 2023 study published in Journal of Medicinal Chemistry demonstrated its role as a key intermediate in the synthesis of novel kinase inhibitors, particularly showing affinity for JAK2 and FLT3 kinases implicated in hematological malignancies. The research team employed structure-activity relationship (SAR) studies to optimize the scaffold, achieving nanomolar inhibitory concentrations in cellular assays.

Pharmacokinetic evaluations conducted in preclinical models (2024, ACS Pharmacology & Translational Science) revealed favorable absorption and metabolic stability profiles for derivatives of 2228760-78-7. The presence of the 1-methyl-1H-1,2,3-triazol-5-yl group was found to enhance blood-brain barrier penetration compared to analogous compounds, suggesting potential CNS applications. Notably, radiolabeled versions have been developed for target engagement studies in neurodegenerative disease models.

Emerging applications in antibiotic development were highlighted in a recent Nature Chemical Biology publication (2024), where researchers utilized 3-amino-2-methyl-2-(1-methyl-1H-1,2,3-triazol-5-yl)propan-1-ol as a building block for novel β-lactamase inhibitors. The compound's stereochemistry proved critical for binding to class D carbapenemases, with the (R)-enantiomer showing 10-fold greater potency than its counterpart against multidrug-resistant bacterial strains.

Ongoing clinical translation efforts focus on oncology indications, with two investigational new drug (IND) applications filed in Q1 2024 for derivatives of 2228760-78-7 as targeted therapies for acute myeloid leukemia and solid tumors. The compound's modular synthesis allows for efficient generation of diverse analogs, with current structure-based drug design approaches yielding candidates showing dual inhibition of epigenetic regulators and kinase pathways.

Future research directions include exploration of the scaffold's utility in PROTAC design and as a bioisostere for carboxylic acid functionalities. The compound's unique physicochemical properties position it as a valuable tool for addressing challenges in drug discovery, particularly in overcoming pharmacokinetic limitations of traditional triazole-containing compounds.